Cas no 2248271-37-4 (Tert-butyl (2R,4S)-2-methyl-1,2,3,4-tetrahydroquinoline-4-carboxylate)

• Product Name: Tert-butyl (2R,4S)-2-methyl-1,2,3,4-tetrahydroquinoline-4-carboxylate
• CAS No: 2248271-37-4
• MF: C₁₅H₂₁NO₂
• MW: 247.33274435997
• CID: 6494284
• PubChem ID: 137940482
• Update Time: 2025-05-20

Tert-butyl (2R,4S)-2-methyl-1,2,3,4-tetrahydroquinoline-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• Tert-butyl (2R,4S)-2-methyl-1,2,3,4-tetrahydroquinoline-4-carboxylate
• EN300-6509244
• rac-tert-butyl (2R,4S)-2-methyl-1,2,3,4-tetrahydroquinoline-4-carboxylate
• 2248271-37-4

• Inchi： 1S/C15H21NO2/c1-10-9-12(14(17)18-15(2,3)4)11-7-5-6-8-13(11)16-10/h5-8,10,12,16H,9H2,1-4H3/t10-,12+/m1/s1
• InChI Key： XHJSLWFAVXRSTJ-PWSUYJOCSA-N
• SMILES： O(C(C)(C)C)C([C@@H]1C2C=CC=CC=2N[C@H](C)C1)=O

Computed Properties

• Exact Mass: 247.157228913g/mol
• Monoisotopic Mass: 247.157228913g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 308
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 38.3Ų

Additional information on Tert-butyl (2R,4S)-2-methyl-1,2,3,4-tetrahydroquinoline-4-carboxylate

Exploring the Properties and Applications of Tert-butyl (2R,4S)-2-methyl-1,2,3,4-tetrahydroquinoline-4-carboxylate

The compound tert-butyl (2R,4S)-2-methyl-1,2,3,4-tetrahydroquinoline-4-carboxylate with CAS No. 2248271-37-4 is a significant molecule in the field of organic chemistry and pharmaceutical research. This compound belongs to the class of tetrahydroquinolines, which are known for their diverse biological activities and potential applications in drug development. The tert-butyl group attached to the carboxylic acid moiety plays a crucial role in modulating the physical and chemical properties of the molecule, making it a valuable intermediate in synthetic chemistry.

Recent studies have highlighted the importance of stereochemistry in determining the biological activity of such compounds. The specific stereochemistry of this compound—(2R,4S)—has been shown to influence its interaction with biological targets. Researchers have employed advanced techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy to elucidate the spatial arrangement of atoms in this molecule. These findings have provided deeper insights into its potential as a lead compound for developing novel therapeutic agents.

The synthesis of tert-butyl (2R,4S)-2-methyl-1,2,3,4-tetrahydroquinoline-4-carboxylate involves a series of well-defined steps that ensure high stereoselectivity. Key steps include the formation of the quinoline ring system through cyclization reactions and subsequent functionalization to introduce the tert-butyl group. The use of chiral catalysts and asymmetric induction techniques has been pivotal in achieving the desired stereochemistry. These methods not only enhance the efficiency of synthesis but also contribute to sustainability by minimizing waste generation.

In terms of applications, this compound has shown promise in various fields. In pharmacology, it has been evaluated for its potential as an anti-inflammatory agent due to its ability to inhibit specific enzymes involved in inflammatory pathways. Additionally, its role as a precursor in the synthesis of more complex molecules has been explored extensively. For instance, it serves as an intermediate in the preparation of bioactive compounds with improved solubility and bioavailability.

Recent advancements in computational chemistry have further expanded our understanding of this compound's properties. Molecular docking studies have revealed its binding affinity towards several protein targets, suggesting its potential utility in designing drugs targeting specific diseases such as cancer or neurodegenerative disorders. Furthermore, quantum mechanical calculations have provided insights into its electronic structure and reactivity patterns.

From an environmental standpoint, researchers are increasingly focusing on green chemistry principles to optimize the synthesis and application of this compound. This includes exploring biodegradable solvents and catalytic systems that reduce energy consumption and minimize environmental impact.

In conclusion, tert-butyl (2R,4S)-2-methyl-1,2,3,4-tetrahydroquinoline-4-carboxylate stands out as a versatile molecule with significant potential across multiple disciplines. Its unique structure combined with advanced synthetic methodologies positions it as a key player in future research endeavors aimed at developing innovative solutions in medicine and materials science.